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Compound of Interest

Compound Name:
6-Bromo-2-hydroxyquinoline-4-

carboxylic acid

Cat. No.: B1267915 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-2-hydroxyquinoline-4-carboxylic acid
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides immediate and essential safety,

operational, and disposal information for 6-Bromo-2-hydroxyquinoline-4-carboxylic acid,

ensuring a secure laboratory environment.

Chemical Profile:

Name: 6-Bromo-2-hydroxyquinoline-4-carboxylic acid

CAS Number: 5463-29-6

Molecular Formula: C10H6BrNO3

Hazard Identification and Personal Protective
Equipment
6-Bromo-2-hydroxyquinoline-4-carboxylic acid is classified with the following hazards:

Harmful if swallowed (Acute toxicity, Oral - Category 4)[1]
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Causes skin irritation (Skin irritation, Category 2)[1]

Causes serious eye irritation (Serious eye irritation, Category 2)[1]

May cause respiratory irritation (Specific target organ toxicity – single exposure, Category 3)

[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory.

Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood
To minimize inhalation of dust

and vapors.[2][3]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To protect against chemical

splashes and airborne

particles.[1][3][4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently.[1][3][4][5]

Body Protection
Flame-resistant laboratory

coat.

To protect skin and personal

clothing from contamination.[1]

[3][4]

Foot Protection
Closed-toe, chemical-resistant

shoes.

To protect feet from spills and

falling objects.[2][3]

Respiratory Protection NIOSH-approved respirator.

Required when working

outside a fume hood or if

engineering controls are

insufficient.[5][6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a systematic operational plan is crucial for both safety and experimental integrity.
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1. Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible.

[4][6]

PPE Check: Don all required PPE as outlined in the table above before entering the handling

area.

2. Handling the Compound:

Engineering Controls: All handling of the solid compound and preparation of solutions must

be conducted within a certified chemical fume hood to control airborne particulates.[2][3]

Weighing and Transfer: Use appropriate tools and techniques to avoid generating dust when

weighing and transferring the solid.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.[2][3]

General Hygiene: Do not eat, drink, or smoke when using this product.[1][4] Wash hands

thoroughly after handling.[1][4]

Disposal Plan: Waste Management
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused solid compound and any contaminated materials (e.g., weigh

paper, pipette tips) in a dedicated, clearly labeled hazardous waste container designated for

halogenated organic waste.[2][3]

Liquid Waste: Solutions containing 6-Bromo-2-hydroxyquinoline-4-carboxylic acid should

be collected in a separate, labeled hazardous waste container for halogenated organic

solvents.[2][3]
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Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated solid hazardous waste stream.[2][3]

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with the full chemical name and

associated hazards.[2]

Storage: Store waste containers in a designated and secure satellite accumulation area

within the laboratory.[2]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with applicable laws and regulations.[1] Do not dispose of this chemical down

the drain or in regular trash.[3]

Procedural Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

and disposing of 6-Bromo-2-hydroxyquinoline-4-carboxylic acid.
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Start: Handling 6-Bromo-2-hydroxyquinoline-4-carboxylic acid

Step 1: Pre-Handling Preparation
- Conduct Risk Assessment

- Verify Emergency Equipment
- Don Full PPE

Step 2: Handling
- Work in Chemical Fume Hood
- Weigh and Transfer Carefully

- Prepare Solutions Slowly

End of Procedure?

No

Step 3: Disposal
- Segregate Solid & Liquid Waste

- Label Containers Clearly
- Store in Designated Area

Yes

End

Click to download full resolution via product page

Operational and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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